Cas no 223463-10-3 (5,5''-Dibromo-2,2':6',2''-terpyridine)

• Product name: 5,5''-Dibromo-2,2':6',2''-terpyridine
• CAS No: 223463-10-3
• MF: C₁₅H₉Br₂N₃
• MW: 391.060061216354
• CID: 4828116

5,5''-Dibromo-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

• 5,5''-Dibromo-2,2':6',2''-terpyridine

• Inchi： 1S/C15H9Br2N3/c16-10-4-6-12(18-8-10)14-2-1-3-15(20-14)13-7-5-11(17)9-19-13/h1-9H
• InChI Key： OEUXIMQOMAMKQY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1C=CC=C(C2C=CC(=CN=2)Br)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7

Additional information on 5,5''-Dibromo-2,2':6',2''-terpyridine

5,5''-Dibromo-2,2':6',2''-terpyridine: A Comprehensive Overview

5,5''-Dibromo-2,2':6',2''-terpyridine (CAS No. 223463-10-3) is a highly specialized organic compound belonging to the class of terpyridines. Terpyridines are tricyclic aromatic compounds composed of three pyridine rings fused together in a specific manner. The dibrominated derivative of this compound introduces bromine atoms at the 5 and 5'' positions of the terpyridine framework, which significantly influences its electronic properties and reactivity. This compound has garnered attention in recent years due to its unique structural features and potential applications in various fields such as materials science, coordination chemistry, and optoelectronics.

The synthesis of 5,5''-Dibromo-2,2':6',2''-terpyridine typically involves multi-step organic synthesis strategies. One common approach includes the bromination of a parent terpyridine compound followed by purification to isolate the desired dibrominated product. The bromination process is carefully controlled to ensure selective substitution at the 5 and 5'' positions without affecting other parts of the molecule. This level of precision is crucial for maintaining the integrity of the terpyridine framework and its subsequent reactivity.

Recent studies have highlighted the exceptional electronic properties of dibrominated terpyridines. The introduction of bromine atoms introduces electron-withdrawing effects, which modulate the compound's absorption and emission spectra. These properties make it an attractive candidate for applications in light-emitting diodes (LEDs) and solar cells. For instance, researchers have demonstrated that incorporating 5,5''-Dibromo-terpyridine into polymer blends can enhance their photovoltaic efficiency by improving charge transport properties.

In addition to its electronic properties, terpyridine derivatives are known for their ability to coordinate with metal ions. The tridentate nature of terpyridines allows them to form stable complexes with transition metals such as ruthenium and iron. These metalloporphyrin analogs have been explored for their potential in catalysis and sensing applications. For example, complexes formed with dibrominated terpyridines have shown promise as catalysts for water oxidation reactions, a critical step in artificial photosynthesis.

The structural versatility of terpyridines also extends to their use in supramolecular chemistry. By modifying the substituents on the terpyridine framework, chemists can design self-assembling systems with tailored functionalities. The dibrominated derivative adds an additional layer of complexity by introducing halogen atoms that can participate in halogen bonding interactions. This feature has been exploited in designing stimuli-responsive materials that can undergo structural changes in response to external stimuli such as light or temperature.

The environmental impact of synthesizing and using compounds like 5,5''-Dibromo-terpyridine has also been a topic of recent research. Scientists are increasingly focusing on developing sustainable synthesis routes that minimize waste and reduce energy consumption. Green chemistry approaches such as microwave-assisted synthesis and catalytic bromination are being explored to produce this compound more efficiently while adhering to eco-friendly principles.

In conclusion, 5,5''-Dibromo-2,2':6',2''-terpyridine represents a fascinating example of how subtle modifications to a molecular framework can lead to significant advancements in material science and technology. Its unique combination of electronic properties, coordination capabilities, and structural versatility positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimized synthesis methods, this compound is poised to play an increasingly important role in both academic research and industrial applications.